Cas no 67991-42-8 (Mortonin D)

• Product Name: Mortonin D
• CAS No: 67991-42-8
• MF: C₂₉H₃₂O₈
• MW: 508.559589385986
• CID: 2034011
• Update Time: 2025-03-11

Mortonin D Chemical and Physical Properties

Names and Identifiers

• Mortonin D
• (3alpha,4beta,6alpha,6abeta,7beta,10alpha,10aalpha)-10-Tetramethyl-6,7-bis(benzoyloxy)octahydro-10-hydroxy-3,4,6a 3H-3,10a-epoxy-1H-2-benzoxocin-1-one
• 3H-3,10a-Epoxy-1H-2-benzoxocin-1-one, 6,7-bis(benzoyloxy)octahydro-10-hydroxy-3,4,6a,10-tetramethyl-, (3α,4β,6α,6aβ,7β,10α,10aα)- (9CI)

• Inchi： 1S/C29H32O8/c1-18-17-22(35-24(31)20-13-9-6-10-14-20)27(3)21(34-23(30)19-11-7-5-8-12-19)15-16-26(2,33)29(27)25(32)36-28(18,4)37-29/h5-14,18,21-22,33H,15-17H2,1-4H3/t18-,21+,22+,26+,27+,28+,29-/m1/s1
• InChI Key： QCNPTNUSTXYOQU-OZIYALGOSA-N
• SMILES： [C@]123O[C@](C)(OC1=O)[C@H](C)C[C@H](OC(C1C=CC=CC=1)=O)[C@]2(C)[C@@H](OC(C1C=CC=CC=1)=O)CC[C@@]3(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• XLogP3: 3.835

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 632.2±55.0 °C(Predicted)
• pka: 13.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
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